Cas no 1233234-91-7 (1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1233234-91-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5558643
• Update Time: 2025-05-20

1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-methoxyphenyl)-

• Inchi： 1S/C10H9N3O3/c1-16-9-5-3-2-4-8(9)13-6-7(10(14)15)11-12-13/h2-6H,1H3,(H,14,15)
• InChI Key： GQKNAUVJNPQCSK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 472.1±51.0 °C(Predicted)
• pka: 3.24±0.50(Predicted)

Additional information on 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-Methoxyphenyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1233234-91-7) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its triazole ring system, which is a heterocyclic structure containing three nitrogen atoms. The presence of the methoxyphenyl group and the carboxylic acid functional group makes this molecule versatile in terms of its chemical reactivity and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The 1H-1,2,3-triazole moiety is known for its stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. The methoxyphenyl substituent adds electronic diversity to the molecule, enhancing its potential for interactions with biomolecules such as proteins and nucleic acids. This combination makes 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for various therapeutic applications.

In terms of synthesis, this compound can be prepared via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a method that has become increasingly popular due to its efficiency and versatility. The use of click chemistry principles in the synthesis of this compound ensures high yields and excellent regioselectivity. Researchers have also explored alternative synthetic routes to modify the substituents on the triazole ring, enabling the creation of libraries of related compounds for pharmacological screening.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The carboxylic acid group can be easily modified to introduce targeting ligands or imaging agents, making it suitable for use in nanomedicine. For instance, conjugation with folic acid or other tumor-targeting molecules has shown potential in enhancing the specificity of anticancer drugs. Additionally, the methoxyphenyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes.

Another area where this compound has shown promise is in the development of sensors for environmental monitoring. The triazole ring's ability to coordinate with metal ions has been exploited to create colorimetric sensors for heavy metals such as lead and mercury. By incorporating this compound into polymer matrices or nanoparticles, researchers have demonstrated sensitive and selective detection mechanisms that could be deployed in real-world applications.

From a structural standpoint, the 1H-1,2,3-triazole ring exhibits interesting electronic properties due to its conjugated system. Computational studies have revealed that this moiety can act as an electron-deficient aromatic system, making it a potential candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components in light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 1-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1233234-91-7) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental monitoring. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific and technological frontiers is likely to grow significantly.